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Compound of Interest

Compound Name: MS-PPOH

Cat. No.: B038942

Essential safety and logistical information for the proper handling and disposal of N-
(methylsulfonyl)-2-(2-propynyloxy)-benzenehexanamide (MS-PPOH) in a laboratory setting.

This guide provides researchers, scientists, and drug development professionals with essential
procedural information for the safe disposal of MS-PPOH (CAS Number: 206052-02-0).
Adherence to these guidelines is critical for ensuring laboratory safety, environmental
protection, and regulatory compliance. MS-PPOH is classified as harmful to aquatic life,
necessitating its disposal as hazardous chemical waste.[1] Direct release to the environment
must be avoided.[1]

Key Disposal Principles:

o Treat as Hazardous Waste: All MS-PPOH waste, including pure compound, solutions, and
contaminated materials, must be handled as hazardous waste.

e No Drain Disposal: Do not dispose of MS-PPOH or its solutions down the sanitary sewer.

o Professional Disposal: The primary and most secure method for the disposal of MS-PPOH is
through a licensed hazardous waste management company. On-site chemical treatment is
not recommended without a validated protocol and approval from your institution's
Environmental Health and Safety (EHS) department.

e Segregation: Do not mix MS-PPOH waste with other chemical waste streams unless
explicitly permitted by your EHS department.
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Quantitative Data for MS-PPOH

The following table summarizes key quantitative data for MS-PPOH.

Property Value
Molecular Formula C16H21NO4S
Molecular Weight 323.4 g/mol
Purity =98%
Solubility DMF: 30 mg/ml

DMSO: 30 mg/ml

Ethanol: 25 mg/ml

DMSO:PBS (pH 7.2) (1:2): 0.3 mg/ml

H334: May cause allergy or asthma symptoms
Hazard Statements ) T
or breathing difficulties if inhaled.

H402: Harmful to aquatic life.[1]

] P501: Dispose of contents/ container to an
Precautionary Statement i
approved waste disposal plant.[1]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the collection and disposal of MS-
PPOH waste within a laboratory.

1. Waste Collection and Segregation:

o Designate a specific, sealed, and clearly labeled container for all waste containing MS-
PPOH. This includes unused compound, solutions, and contaminated labware (e.g., pipette
tips, vials, gloves).

» Use a container made of a material compatible with the waste. For solutions, the original
solvent container can often be reused. Do not use metal containers for corrosive waste.
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e Ensure the waste container has a tightly fitting cap and is kept closed at all times except
when waste is being added.

2. Container Labeling:
e The waste container must be clearly labeled with the words "Hazardous Waste."

e The label must include the full chemical name: "N-(methylsulfonyl)-2-(2-propynyloxy)-
benzenehexanamide" and the CAS Number: "206052-02-0".

« List all constituents of the waste, including solvents, and their approximate percentages.
« Indicate the date when waste was first added to the container.
3. Temporary Storage:

o Store the sealed waste container in a designated and secure Satellite Accumulation Area
(SAA) within or near the laboratory.

o Ensure the storage area is well-ventilated and away from drains and incompatible materials.
4. Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste container.

» Provide the EHS staff with a complete and accurate description of the waste contents.

Experimental Workflow for MS-PPOH Disposal

The following diagram illustrates the logical workflow for the proper disposal of MS-PPOH.
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Laboratory Operations Disposal Process
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of MS-PPOH waste.

Disclaimer: This information is intended for trained laboratory personnel. Always consult your
institution's specific waste disposal guidelines and contact your Environmental Health and
Safety department with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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